N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide

• IUPAC Name: N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide
• InChI: InChI=1S/C17H21N5O2/c18-7-14-8-19-22(9-14)10-15(23)20-16(24)21-17-4-11-1-12(5-17)3-13(2-11)6-17/h8-9,11-13H,1-6,10H2,(H2,20,21,23,24)
• InChI Key: QDZQXENXQMGDEH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NC(=O)CN4C=C(C=N4)C#N
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide: is a synthetic organic compound that features an adamantyl group, a carbamoyl group, and a cyanopyrazolyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide typically involves multiple steps:

Formation of the Adamantyl Carbamoyl Intermediate: This step involves the reaction of adamantylamine with a suitable carbamoyl chloride under basic conditions to form the adamantyl carbamoyl intermediate.

Synthesis of the Cyanopyrazole Intermediate: This step involves the reaction of a suitable pyrazole derivative with a cyanating agent to introduce the cyano group.

Coupling Reaction: The final step involves the coupling of the adamantyl carbamoyl intermediate with the cyanopyrazole intermediate under suitable conditions to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, optimized reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the adamantyl group, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions may target the cyano group, converting it to an amine or other functional groups.

Substitution: The compound may undergo substitution reactions, particularly at the pyrazole ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents such as lithium aluminum hydride or hydrogen gas with a catalyst.

Substitution: Various electrophiles or nucleophiles under suitable conditions.

Major Products

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may yield amine derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound may be used as a ligand or catalyst in various chemical reactions.

Materials Science: The compound may be used in the synthesis of novel materials with unique properties.

Biology

Biological Probes: The compound may be used as a probe to study biological processes or as a precursor for the synthesis of biologically active molecules.

Medicine

Drug Development: The compound may be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activity.

Industry

Polymer Synthesis: The compound may be used in the synthesis of polymers with specific properties.

Mechanism of Action

The mechanism of action of N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide would depend on its specific application. For example, in a biological context, the compound may interact with specific molecular targets such as enzymes or receptors, modulating their activity and leading to a biological effect. The molecular pathways involved would depend on the specific targets and the nature of the interaction.

Comparison with Similar Compounds

Similar Compounds

• N-(1-adamantylcarbamoyl)-2-(4-nitropyrazol-1-yl)acetamide
• N-(1-adamantylcarbamoyl)-2-(4-methylpyrazol-1-yl)acetamide

Uniqueness

N-(1-adamantylcarbamoyl)-2-(4-cyanopyrazol-1-yl)acetamide is unique due to the presence of the cyano group on the pyrazole ring, which may impart specific chemical and biological properties. This distinguishes it from similar compounds with different substituents on the pyrazole ring.